Cas no 127094-71-7 (2,5-Morpholinedione,3-methyl-, (3S)-)

2,5-Morpholinedione,3-methyl-, (3S)- structure
127094-71-7 structure
Product Name:2,5-Morpholinedione,3-methyl-, (3S)-
CAS No:127094-71-7
MF:C5H7NO3
MW:129.113981485367
CID:103249
Update Time:2024-01-24

2,5-Morpholinedione,3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Morpholinedione,3-methyl-, (3S)-
    • 2,5-Morpholinedione,3-methyl-,(3S)-(9CI)
    • 2,5-Morpholinedione, 3-methyl-, (3S)-
    • (S)-3-Methylmorpholine-2,5-dione
    • Inchi: 1S/C5H7NO3/c1-3-5(8)9-2-4(7)6-3/h3H,2H2,1H3,(H,6,7)/t3-/m0/s1
    • InChI Key: KNMQEWSKCAMAIM-VKHMYHEASA-N
    • SMILES: N1C(=O)COC(=O)[C@@H]1C

Computed Properties

  • Exact Mass: 129.04261
  • Monoisotopic Mass: 129.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2

Experimental Properties

  • Density: 1.212±0.06 g/cm3(Predicted)
  • Boiling Point: 446.7±38.0 °C(Predicted)
  • PSA: 55.4
  • pka: 12.71±0.40(Predicted)
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